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Compound of Interest

Compound Name: Bis(2-hexyldecyl) adipate

Cat. No.: B15466299

In-Depth Technical Guide: Bis(2-hexyldecyl)
adipate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the chemical properties of Bis(2-
hexyldecyl) adipate, a diester of adipic acid and 2-hexyldecanol. This document is intended to
serve as a foundational resource for professionals in research and development.

Core Molecular Data

The fundamental chemical properties of Bis(2-hexyldecyl) adipate are summarized in the
table below. This data is essential for experimental design, analytical method development, and
chemical synthesis.

Property Value
Molecular Formula C38H7404[1]
Monoisotopic Mass 594.5587 Da[1]

Molecular Structure and Components
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Bis(2-hexyldecyl) adipate is formed from the esterification of one molecule of adipic acid with
two molecules of 2-hexyldecanol. The logical relationship between these constituent parts is
illustrated in the diagram below. This visualization clarifies the molecular assembly from its
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Click to download full resolution via product page

precursors.

Caption: Molecular components of Bis(2-hexyldecyl) adipate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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